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Compound of Interest

Compound Name: 4-Methyldiphenylmethane

Cat. No.: B1265501

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the health and safety data currently
available for 1-benzyl-4-methylbenzene (CAS No. 620-83-7). The information is compiled from
various safety data sheets and chemical databases to assist researchers, scientists, and drug
development professionals in the safe handling and assessment of this compound.

Chemical Identification

Identifier Value

Chemical Name 1-Benzyl-4-methylbenzene

4-Methyldiphenylmethane, p-Benzyltoluene,

Synonyms Phenyl-p-tolylmethane
CAS Number 620-83-7

Molecular Formula C14H14

Molecular Weight 182.26 g/mol [1]

] (Image of the chemical structure of 1-benzyl-4-
Chemical Structure

methylbenzene)

Physical and Chemical Properties
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The following table summarizes the key physical and chemical properties of 1-benzyl-4-
methylbenzene.

Property Value Reference
Physical Form Liquid [2][3]

Color Colorless to light yellow [4]

Boiling Point 286 °C [4]

Flash Point 121 °C [4]

Specific Gravity 0.99 (20/20) [4]

Purity >98.0% (GC) [4]

Room Temperature
Storage Temperature (Recommended in a cool and [4]
dark place, <15°C)

Toxicological Data

While specific quantitative toxicological study data such as LD50 (median lethal dose) or LC50
(median lethal concentration) values for 1-benzyl-4-methylbenzene are not readily available in
the public domain, the compound is classified as harmful by various suppliers. The Globally
Harmonized System (GHS) of Classification and Labelling of Chemicals provides hazard
statements based on available data.

GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word Pictogram
H302+H312+H332:
Acute Toxicity (Oral, Harmful if swallowed, Warni GHSO07 (Exclamation
arnin
Dermal, Inhalation) in contact with skin or J Mark)[3]
if inhaled

H304: May be fatal if

o GHSO08 (Health
Aspiration Hazard swallowed and enters Danger

) Hazard)[1][4]
airways
Skin H315: Causes skin ] GHSO07 (Exclamation
: o N Warning
Corrosion/Irritation irritation Mark)[1]
Serious Eye H319: Causes serious ] GHSO07 (Exclamation
o o Warning
Damage/Eye Irritation eye irritation Mark)[1]

Precautionary Statements: P260, P280, P301+P312[2][3]

Experimental Protocols (General Methodologies)

Detailed experimental protocols for toxicological studies on 1-benzyl-4-methylbenzene are not
publicly available. However, the following sections describe the standard methodologies based
on OECD (Organisation for Economic Co-operation and Development) guidelines that would
be employed to assess the acute toxicity and irritation potential of a chemical substance.

Acute Oral Toxicity (OECD Guideline 423)

The acute oral toxicity test provides information on the health hazards likely to arise from a
single oral exposure to a substance. The method involves the administration of the test
substance to fasted animals in a stepwise procedure.

o Test Animals: Typically, rats are used.

» Dosage: A starting dose is selected from one of four fixed levels (5, 50, 300, or 2000 mg/kg
body weight). The choice of the starting dose is based on available information about the
substance's toxicity.
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e Procedure: The substance is administered orally by gavage to a small group of animals
(usually 3).

» Observation: Animals are observed for signs of toxicity and mortality for up to 14 days.

o Endpoint: The test allows for the determination of a range of lethal doses and the
identification of the appropriate GHS hazard category.

Acute Dermal Toxicity (OECD Guideline 402)

This test assesses the potential for a substance to cause toxicity through skin contact.

Test Animals: Rats, rabbits, or guinea pigs are typically used.

o Dosage: The test substance is applied to a shaved area of the skin at a limit dose of 2000
mg/kg body weight.

e Procedure: The substance is held in contact with the skin using a porous gauze dressing for
24 hours.

o Observation: Animals are observed for signs of toxicity and mortality for 14 days.

o Endpoint: The test determines if the dermal LD50 is above or below 2000 mg/kg, which is a
key threshold for GHS classification.

Skin Irritation (OECD Guideline 404)

This test evaluates the potential of a substance to cause reversible inflammatory changes to
the skin.

o Test Animals: Typically, albino rabbits are used.

e Procedure: A small amount of the test substance (0.5 mL for liquids or 0.5 g for solids) is
applied to a small patch of shaved skin. The treated area is then covered with a gauze patch.

o Exposure: The exposure duration is typically 4 hours.
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e Observation: The skin is examined for erythema (redness) and edema (swelling) at specific
intervals (1, 24, 48, and 72 hours) after patch removal.

e Scoring: The severity of the skin reactions is scored, and the substance is classified based
on the mean scores.

Eye Irritation (OECD Guideline 405)

This test assesses the potential of a substance to cause reversible or irreversible damage to
the eye.

o Test Animals: Typically, albino rabbits are used.

e Procedure: A single dose of the test substance (0.1 mL for liquids or 0.1 g for solids) is
instilled into the conjunctival sac of one eye of the animal. The other eye serves as a control.

» Observation: The eyes are examined for effects on the cornea, iris, and conjunctiva at 1, 24,
48, and 72 hours after application.

e Scoring: Lesions are scored, and the substance is classified based on the severity and
reversibility of the eye damage.

Signaling Pathways and Mechanism of Toxicity

Currently, there is no specific information available in the scientific literature regarding the
signaling pathways or the precise mechanism of toxicity for 1-benzyl-4-methylbenzene. For
many aromatic hydrocarbons, toxicity can be related to their metabolism, which can produce
reactive intermediates. However, without specific studies on this compound, any discussion on
its mechanism of action would be speculative.

Logical Workflow for Chemical Hazard Assessment

The following diagram illustrates a general workflow for assessing the hazards of a chemical
substance, a process that would be applicable to 1-benzyl-4-methylbenzene.
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A general workflow for chemical hazard assessment.

First Aid Measures

In case of exposure to 1-benzyl-4-methylbenzene, the following first aid measures are
recommended:
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 Inhalation: Move the exposed person to fresh air. If breathing is difficult, give oxygen. Get
medical attention if symptoms persist.

o Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove
contaminated clothing. Get medical attention if irritation develops or persists.

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical attention immediately.

 Ingestion: Do NOT induce vomiting. If the person is conscious, rinse mouth with water. Get
medical attention immediately.

Handling and Storage

e Handling: Use in a well-ventilated area. Avoid contact with eyes, skin, and clothing. Avoid
breathing vapor or mist.

o Storage: Keep container tightly closed in a dry and well-ventilated place. Store in a cool, dark
place.

Exposure Controls and Personal Protection

» Engineering Controls: Use adequate ventilation to keep airborne concentrations low.

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles.
o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.
o Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator.

Disclaimer: This document is intended for informational purposes only and is not a substitute
for a formal Safety Data Sheet (SDS). Users should always consult the SDS provided by the
supplier for the most current and complete health and safety information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Mechanistic quantitative structure—activity relationship model for the photoinduced toxicity
of polycyclic aromatic hydrocarbons: Il. An empirical model for the toxicity of 16 polycyclic
aromatic hydrocarbons to the duckweed Lemna gibba L. G-3 | Environmental Toxicology and
Chemistry | Oxford Academic [academic.oup.com]

e 2. Application of toxicity-based fractionation techniques and structure-activity relationship
models for the identification of phototoxic polycyclic aromatic hydrocarbons in sediment pore
water | Environmental Toxicology and Chemistry | Oxford Academic [academic.oup.com]

o 3. Mechanistic quantitative structure—activity relationship model for the photoinduced toxicity
of polycyclic aromatic hydrocarbons: I. Physical model based on chemical kinetics in a two-
compartment system | Environmental Toxicology and Chemistry | Oxford Academic
[academic.oup.com]

e 4. Hazardous substance assessment — 4,4’-Methylenediphenyl diisocyanate - Canada.ca
[canada.ca]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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